Cas no 2095409-74-6 (3-cyclopropylcyclobutanamine;hydrochloride)

• Product Name: 3-cyclopropylcyclobutanamine;hydrochloride
• CAS No: 2095409-74-6
• MF: C₇H₁₄ClN
• MW: 147.645761013031
• CID: 4637625
• Update Time: 2025-06-08

3-cyclopropylcyclobutanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropylcyclobutan-1-amine hydrochloride, Mixture of isomers
• 3-Cyclopropylcyclobutanamine hydrochloride
• 3-cyclopropylcyclobutanamine;hydrochloride

• Inchi： 1S/C7H13N.ClH/c8-7-3-6(4-7)5-1-2-5;/h5-7H,1-4,8H2;1H
• InChI Key： UIGBPDAVWDQETI-UHFFFAOYSA-N
• SMILES： NC1CC(C2CC2)C1.Cl

Additional information on 3-cyclopropylcyclobutanamine;hydrochloride

3-Cyclopropylcyclobutanamine Hydrochloride: A Comprehensive Overview

3-Cyclopropylcyclobutanamine hydrochloride (CAS No. 2095409-74-6) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a versatile building block in synthetic chemistry. The molecule consists of a cyclobutane ring fused with a cyclopropane group, along with an amine functionality that is protonated to form the hydrochloride salt. This combination of structural elements makes it a valuable compound for exploring novel chemical reactions and biological activities.

The synthesis of 3-cyclopropylcyclobutanamine hydrochloride involves advanced organic synthesis techniques, including ring-forming reactions and stereochemical manipulations. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity, making it more accessible for research and industrial applications. The compound's stability under various reaction conditions has also been a topic of interest, with findings suggesting that it maintains its integrity under mild to moderate reaction conditions, which is crucial for its use in subsequent chemical transformations.

One of the most promising aspects of 3-cyclopropylcyclobutanamine hydrochloride is its potential in drug discovery. The compound's unique structure allows for interactions with various biological targets, including enzymes and receptors. Researchers have explored its ability to modulate cellular pathways involved in inflammation, pain, and neurodegenerative diseases. Preliminary results indicate that the compound exhibits selectivity towards certain targets, which could be harnessed to develop more effective therapeutic agents with fewer side effects.

In addition to its pharmacological applications, 3-cyclopropylcyclobutanamine hydrochloride has shown utility in materials science. Its rigid and strained ring systems make it an attractive candidate for constructing advanced materials with unique mechanical or electronic properties. Recent advancements in polymer chemistry have demonstrated that derivatives of this compound can be incorporated into polymer networks to enhance their mechanical strength and thermal stability.

The study of 3-cyclopropylcyclobutanamine hydrochloride has also contributed to our understanding of stereochemistry and conformational analysis. The compound's strained ring systems provide an excellent model for investigating how molecular geometry influences reactivity and biological activity. Computational studies have been instrumental in predicting the compound's behavior under different conditions, enabling researchers to design experiments more effectively.

From a synthetic chemistry perspective, 3-cyclopropylcyclobutanamine hydrochloride serves as a valuable precursor for constructing complex molecules. Its amine functionality can undergo various reactions, such as alkylation, acylation, and coupling reactions, making it a versatile intermediate in multi-step synthesis protocols. Recent innovations in catalytic methods have further expanded the scope of reactions that can be performed using this compound as a starting material.

Looking ahead, the continued exploration of 3-cyclopropylcyclobutanamine hydrochloride is expected to yield further insights into its potential applications across diverse fields. Collaborative efforts between chemists, biologists, and materials scientists are likely to unlock new avenues for utilizing this compound in innovative ways. As research progresses, the understanding of this compound's properties will undoubtedly deepen, paving the way for groundbreaking discoveries that benefit both industry and academia.